24-Fluorocalcitriol

• CAS No.: 86677-62-5
• Molecular Formula: C27H43FO3
• Molecular Weight: 434.6 g/mol
• IUPAC Name: (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R,5R)-5-fluoro-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• InChI: InChI=1S/C27H43FO3/c1-17(8-13-25(28)26(3,4)31)22-11-12-23-19(7-6-14-27(22,23)5)9-10-20-15-21(29)16-24(30)18(20)2/h9-10,17,21-25,29-31H,2,6-8,11-16H2,1,3-5H3/b19-9+,20-10-/t17-,21-,22-,23+,24+,25-,27-/m1/s1
• InChI Key: IKIJCYTYFSKDCO-UKBUZQLGSA-N
• SMILES: CC(CCC(C(C)(C)O)F)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
• Isomeric SMILES: C[C@H](CC[C@H](C(C)(C)O)F)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C
• Synonyms: 24-F-1,25(OH)2D3; 24-fluoro-1,25-dihydroxycholecalciferol; 24-fluorocalcitriol

Description

24-Fluorocalcitriol is a synthetic analog of calcitriol (1,25-dihydroxyvitamin D3), a biologically active form of vitamin D. The substitution of a fluorine atom at the 24-position of the calcitriol side chain is hypothesized to enhance metabolic stability and modulate receptor binding affinity compared to the parent compound. These modifications influence pharmacokinetics, receptor interaction, and therapeutic applications.

Comparison with Similar Compounds

Structural Modifications and Molecular Properties

The table below summarizes key structural and molecular differences among 24-Fluorocalcitriol and its analogs:

Compound	CAS Number	Structural Modification	Molecular Weight	Key Characteristics
24-Fluorocalcitriol	N/A	Fluorine at C24	~500 (estimated)	Hypothesized balance of metabolic stability and receptor affinity.
Falecalcitriol	83805-11-2	Hexafluoro (C26, C27)	524.58	High lipophilicity; prolonged half-life due to fluorine-mediated resistance to CYP24A1.
22-Oxacalcitriol	103909-75-7	Oxygen substitution at C22	N/A	Altered receptor binding kinetics; potential for reduced calcemic effects.
24-Homo calcitriol	N/A	Extended side chain at C24 (homo group)	N/A	Enhanced tissue penetration; possible applications in localized vitamin D signaling.

Notes:

• Fluorine substitutions (e.g., Falecalcitriol’s hexafluoro groups) significantly increase molecular weight and lipophilicity, impacting bioavailability.

Receptor Binding and Pharmacokinetics

• Falecalcitriol: The hexafluoro substitution at C26/C27 reduces metabolic degradation by cytochrome P450 enzymes (e.g., CYP24A1), leading to a longer half-life compared to calcitriol.
• 22-Oxacalcitriol : The oxa group at C22 modifies the molecule’s polarity, which may alter VDR binding kinetics. Safety data suggest rigorous handling protocols, indicating possible toxicity risks at higher doses.
• 24-Fluorocalcitriol : A single fluorine at C24 likely provides moderate metabolic stability without severely impacting VDR affinity, making it a candidate for conditions requiring sustained but controlled vitamin D activity.